7-Methyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine

• IUPAC Name: 7-methyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazine
• InChI: InChI=1S/C7H11N3/c1-9-4-5-10-3-2-8-7(10)6-9/h2-3H,4-6H2,1H3
• InChI Key: CFAPHOLBVIDQAZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN2C=CN=C2C1
• Molecular Formula: C7H11N3
• DSSTOX Substance ID: DTXSID901221264
• Molecular Weight: 137.18 g/mol
• CAS RN: 1341038-09-2

Description

The compound “7-Methyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine” belongs to the class of imidazo[1,2-a]pyrazines. Imidazopyridine, an important fused bicyclic 5,6 heterocycle, has been recognized for its wide range of applications in medicinal chemistry. It’s worth noting that the exact compound “7-Methyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine” does not appear in the search results, and the information available is for the broader class of imidazo[1,2-a]pyrazines.

Scientific Research Applications

Synthesis and Reactivity

• Imidazo[1,2-a]pyrazine, including its derivatives like 7-Methyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine, acts as a versatile scaffold in organic synthesis and drug development. Recent advances have focused on developing synthetic methods and exploring its reactivity and biological activity. This work is significant for future developments in the field of organic chemistry (Goel, Luxami, & Paul, 2015).

Chemical Modification Strategies

• Strategies for synthesizing substituted imidazo[1,5-a]pyrazines, a related chemical structure, involve mono-, di-, and directed remote metalation. This process leads to the creation of a range of functionalized derivatives, highlighting the compound's versatility in chemical modifications (Board et al., 2009).

Novel Synthesis Approaches

• A novel approach for synthesizing fused benzoimidazopyrrolopyrazines, closely related to imidazo[1,2-a]pyrazines, has been reported. This method uses a water content-controlled self-assembly process, signifying innovative techniques in heterocyclic chemistry (Martynovskaya et al., 2022).

Mechanism of Action

Target of Action

The primary targets of 7-Methyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine are bacterial cells . This compound has been found to exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria . It has also been suggested that this compound could be used as a KRAS G12C inhibitor, which could make it a potential antitumor agent .

Mode of Action

It is known that the compound interacts with its bacterial targets, leading to their inhibition . This interaction results in significant antibacterial activity, as evidenced by the compound’s ability to inhibit the growth of various bacterial strains .

Biochemical Pathways

The biochemical pathways affected by 7-Methyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine are primarily those involved in bacterial growth and proliferation . By inhibiting these pathways, the compound effectively prevents the bacteria from multiplying, thereby limiting the spread of the infection .

Pharmacokinetics

Given its potent antibacterial activity, it is likely that the compound has favorable bioavailability .

Result of Action

The result of the action of 7-Methyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine is the inhibition of bacterial growth . This leads to a reduction in the number of bacterial cells, thereby helping to control the spread of the infection .

Action Environment

The action of 7-Methyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine can be influenced by various environmental factors. For instance, the presence of other compounds or substances in the environment could potentially affect the compound’s stability or efficacy . .